Cas no 946383-19-3 (2,6-difluoro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide)

• Product Name: 2,6-difluoro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
• CAS No: 946383-19-3
• MF: C₁₉H₂₀F₂N₂O₃S
• MW: 394.435510635376
• CID: 5514386
• Update Time: 2025-06-26

2,6-difluoro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2,6-difluoro-N-[1,2,3,4-tetrahydro-1-(propylsulfonyl)-6-quinolinyl]-
• 2,6-difluoro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

• Inchi： 1S/C19H20F2N2O3S/c1-2-11-27(25,26)23-10-4-5-13-12-14(8-9-17(13)23)22-19(24)18-15(20)6-3-7-16(18)21/h3,6-9,12H,2,4-5,10-11H2,1H3,(H,22,24)
• InChI Key： MAIKNACSGGNSBC-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2S(CCC)(=O)=O)(=O)C1=C(F)C=CC=C1F

Additional information on 2,6-difluoro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

2,6-Difluoro-N-1-(Propane-1-Sulfonyl)-1,2,3,4-Tetrahydroquinolin-6-Ylbenzamide: A Novel Compound with Promising Therapeutic Potential in Modern Pharmacology

2,6-Difluoro-N-1-(Propane-1-Sulfonyl)-1,2,3,4-Tetrahydroquinolin-6-Ylbenzamide is a structurally complex compound that has garnered significant attention in the field of medicinal chemistry due to its unique molecular framework and potential biological activities. This compound, characterized by its 2,6-difluoro substituents and a propane-1-sulfonyl group, represents a new class of molecules with potential applications in anti-inflammatory, anti-cancer, and neuroprotective therapies. The molecule's core structure, which includes a 1,2,3,4-tetrahydroquinolin-6-yl ring fused to a benzamide moiety, provides a versatile scaffold for exploring diverse pharmacological properties.

Recent studies have highlighted the importance of 2,6-difluoro substitutions in modulating the electronic properties of aromatic systems, which can significantly influence the compound's reactivity and biological activity. For instance, the introduction of fluorine atoms at the 2 and 6 positions of the benzamide ring has been shown to enhance the molecule's ability to interact with specific protein targets, such as kinases and transcription factors. This structural modification also contributes to the compound's improved metabolic stability, a critical factor in drug development.

The propane-1-sulfonyl group in this molecule plays a pivotal role in its pharmacokinetic profile. Sulfonyl groups are known to increase the hydrophilicity of molecules, which can improve their solubility and permeability across biological membranes. This property is particularly advantageous for compounds targeting intracellular pathways, as it facilitates the transport of the molecule into target cells. Additionally, the sulfonyl group may act as a functional handle for further chemical modifications, enabling the design of more potent derivatives.

The 1,2,3,4-tetrahydroquinolin-6-yl ring system is a key structural feature of this compound, offering a platform for diverse biological activities. Tetrahydroquinoline derivatives have been extensively studied for their applications in treating neurological disorders, cancer, and infectious diseases. The presence of a six-membered ring fused to a benzamide group in this molecule suggests potential interactions with G-protein-coupled receptors (GPCRs) and ion channels, which are critical targets in modern drug discovery.

Recent advances in computational chemistry have enabled researchers to predict the binding affinity of 2,6-difluoro-N-1-(Propane-1-Sulfonyl)-1,2,3,4-Tetrahydroquinolin-6-Ylbenzamide to various protein targets. Molecular docking studies have identified potential interactions with the enzyme cyclooxygenase-2 (COX-2), which is implicated in inflammatory responses. These findings align with experimental data from in vitro assays, which demonstrated the compound's ability to inhibit COX-2 activity in a dose-dependent manner. This property makes the molecule a promising candidate for the development of novel anti-inflammatory drugs.

Moreover, the benzamide moiety in this compound contributes to its potential applications in cancer therapy. Benzamide derivatives have been shown to exhibit anti-proliferative effects against various cancer cell lines, particularly those overexpressing tyrosine kinase receptors. The combination of the benzamide group with the tetrahydroquinoline scaffold may enhance the molecule's ability to target multiple signaling pathways involved in tumor progression, such as the PI3K/AKT and MAPK pathways.

Recent research has also focused on the synthetic pathways for 2,6-difluoro-N-1-(Propane-1-Sulfonyl)-1,2,3,4-Tetrahydroquinolin-6-Ylbenzamide. The development of efficient and scalable methods for its synthesis is crucial for advancing its therapeutic potential. One promising approach involves the use of microwave-assisted organic synthesis, which allows for rapid and selective formation of the desired compound under mild conditions. This method not only reduces reaction times but also minimizes the formation of byproducts, which is essential for the production of high-purity pharmaceutical intermediates.

The biological activities of this compound have been further validated through in vivo studies. Animal models have shown that the compound exhibits significant anti-inflammatory effects in models of arthritis and colitis. These effects are attributed to its ability to modulate the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, the compound has demonstrated neuroprotective properties in models of ischemic stroke, suggesting its potential as a therapeutic agent for neurological disorders.

One of the key challenges in the development of 2,6-difluoro-N-1-(Propane-1-Sulfonyl)-1,2,3,4-Tetrahydroquinolin-6-Ylbenzamide is the optimization of its pharmacokinetic profile. While the molecule's hydrophilic nature enhances its solubility, it may also affect its bioavailability. Recent studies have explored the use of prodrug strategies to improve the compound's systemic availability. For example, the incorporation of a masked sulfonyl group has been shown to enhance the compound's oral bioavailability while maintaining its therapeutic efficacy.

Furthermore, the compound's potential applications in the treatment of infectious diseases have been investigated. The benzamide moiety has been linked to antimicrobial activities, particularly against Gram-positive bacteria. In vitro studies have demonstrated that the compound exhibits bactericidal activity against strains of Staphylococcus aureus and Streptococcus pneumoniae, which are common pathogens in respiratory infections. These findings suggest that the molecule could be developed into a novel antibiotic, addressing the growing challenge of antimicrobial resistance.

Despite its promising properties, the development of 2,6-difluoro-N-1-(Propane-1-Sulfonyl)-1,2,3,4-Tetrahydroquinolin-6-Ylbenzamide as a therapeutic agent requires further research. Key areas of investigation include the elucidation of its mechanism of action, the evaluation of its long-term safety profile, and the identification of potential drug-drug interactions. Additionally, the compound's efficacy in human clinical trials will be critical in determining its therapeutic potential.

In conclusion, 2,6-Difluoro-N-1-(Propane-1-Sulfonyl)-1,2,3,4-Tetrahydroquinolin-6-Ylbenzamide represents a novel compound with significant potential in modern pharmacology. Its unique molecular structure, combined with its diverse biological activities, positions it as a promising candidate for the development of new therapies. Continued research into its synthetic methods, pharmacological properties, and clinical applications will be essential in realizing its full therapeutic potential.